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Compound of Interest

Compound Name: 4-(pentyloxy)benzenesulfonamide

CAS No.: 1141-94-2

Cat. No.: B077780

Get Quote

Part 1: Core Directive & Executive Summary[1]
Do not dispose of 4-(pentyloxy)benzenesulfonamide down the drain.

As a sulfonamide derivative with a lipophilic pentyloxy tail, this compound poses a specific risk

of environmental persistence and aquatic toxicity. Conventional wastewater treatment plants

(WWTPs) often fail to degrade sulfonamide moieties effectively, leading to accumulation in the

water table.

Immediate Action Plan:

Segregate: Classify as Non-Halogenated Organic Solid (unless dissolved in halogenated

solvents).

Contain: Use High-Density Polyethylene (HDPE) or amber glass containers.

Destroy: The mandatory disposal method is High-Temperature Incineration via a licensed

hazardous waste contractor.
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Part 2: Chemical Profile & Hazard Identification[1][2]
[3]
Understanding the physicochemical properties of 4-(pentyloxy)benzenesulfonamide is critical

for selecting the correct waste stream. The lipophilic pentyloxy group increases the

compound's ability to penetrate biological membranes compared to unsubstituted

benzenesulfonamides.

Table 1: Physicochemical & Safety Data
Property Specification Operational Implication

Chemical Name

4-

(pentyloxy)benzenesulfonamid

e

Primary identifier for waste

tags.

CAS Number 1141-94-2
Use this for specific inventory

tracking.[1]

Molecular Formula C₁₁H₁₇NO₃S

Contains Sulfur and Nitrogen

(NOx/SOx precursors upon

burning).

Physical State
Solid (White to off-white

powder)

Dust generation risk; requires

particulate mask (N95/P100).

[1]

Solubility
Low water solubility; Soluble in

DMSO, Methanol

Do not attempt to dilute with

water for disposal.

GHS Hazards
H315 (Skin Irrit.), H319 (Eye

Irrit.), H335 (Resp.[2] Irrit.)

Standard PPE (Nitrile gloves,

safety glasses) required.

RCRA Status Not explicitly P- or U-listed

Regulate as "Hazardous

Waste" due to toxicity

characteristics.
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This protocol ensures compliance with EPA regulations (40 CFR 261-262) and minimizes

environmental impact.[1]

Phase 1: Pre-Disposal Stabilization[1]
Solid Waste: If the material is pure powder or filter cake, double-bag in 6-mil polyethylene

bags before placing it in the rigid waste container.[1] This prevents dust release when the

container is opened at the incineration facility.

Liquid Waste (Mother Liquors): If the compound is dissolved in solvent (e.g., DMSO, Ethyl

Acetate), the waste stream is dictated by the solvent.

Non-Halogenated Solvent: Segregate into "Organic Solvents (Non-Halogenated)" drum.

Halogenated Solvent (DCM, Chloroform): Segregate into "Halogenated Waste" drum.

Phase 2: Waste Segregation Workflow
The following logic gate ensures the material ends up in the correct incinerator stream.
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No (e.g., DMSO)

DESTINATION:
High-Temp Incineration

Click to download full resolution via product page

Figure 1: Decision matrix for segregating 4-(pentyloxy)benzenesulfonamide waste based on

physical state and solvent matrix.

Phase 3: Labeling and Storage[1]
Labeling: The container must be tagged immediately upon the first addition of waste.

Constituents: Write "4-(pentyloxy)benzenesulfonamide" clearly. Do not use

abbreviations like "PBSA".
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Hazard Checkbox: Mark "Irritant" and "Toxic".

Storage: Store in a satellite accumulation area (SAA) away from oxidizers (e.g., nitric acid,

peroxides) to prevent potential reaction with the sulfonamide nitrogen or the ether linkage.

Part 4: Emergency Response (Spill Management)[1]
In the event of a spill, the priority is to contain the solid to prevent it from becoming an aerosol

or entering floor drains.

Dry Spill (Powder)[1]
Isolate: Evacuate non-essential personnel.

PPE: Don nitrile gloves, lab coat, safety goggles, and an N95 respirator.

Containment: Do not dry sweep (creates dust). Cover the spill with wet paper towels or use a

HEPA-filtered vacuum dedicated to chemical cleanup.[1]

Cleanup: Scoop the wet material/towels into a wide-mouth hazardous waste jar. Label as

"Debris contaminated with 4-(pentyloxy)benzenesulfonamide".[1]

Wet Spill (Solution)[1]
Absorb: Use vermiculite, sand, or commercial solvent absorbent pads.

Clean: Wipe the area with soap and water after bulk removal.[3]

Disposal: Place all absorbent materials into the solid hazardous waste bin.

Part 5: Scientific Rationale & Regulatory
Compliance[1]
Why Incineration?
Sulfonamides are chemically stable and resistant to hydrolysis. If released into the

environment, they can persist in aquatic systems.
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Mechanism: High-temperature incineration (>1000°C) ensures the complete oxidation of the

benzene ring and the pentyloxy chain.[1]

By-products: The sulfur content will convert to SO₂, which scrubbers at the incineration

facility will neutralize.[1] The nitrogen converts to N₂, with minimal NOx generation under

controlled combustion.

Regulatory Grounding
While 4-(pentyloxy)benzenesulfonamide is not specifically listed on the EPA's "P" (acutely

hazardous) or "U" (toxic) lists, it falls under the "General Duty Clause" of OSHA and RCRA

cradle-to-grave requirements.[1]

Generator Responsibility: As the waste generator, you are liable for the waste until it is

destroyed. Using a certified TSDF (Treatment, Storage, and Disposal Facility) provides the

necessary certificate of destruction.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. 4-Pentyloxybenzoic acid [webbook.nist.gov]

2. chemicalbook.com [chemicalbook.com]

3. fishersci.com [fishersci.com]

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 7 Tech Support

https://webbook.nist.gov/cgi/inchi?ID=C15872410&Mask=4
https://webbook.nist.gov/cgi/inchi?ID=C15872410&Mask=4
https://www.benchchem.com/product/b077780/docs?utm_src=pdf-body#operational-guide-safe-disposal-and-handling-of-4-pentyloxy-benzenesulfonamide-1
https://webbook.nist.gov/cgi/inchi?ID=C15872410&Mask=4
https://webbook.nist.gov/cgi/inchi?ID=C15872410&Mask=4
https://pubchem.ncbi.nlm.nih.gov/compound/177698577
https://webbook.nist.gov/cgi/inchi?ID=C15872410&Mask=4
https://webbook.nist.gov/cgi/inchi?ID=C15872410&Mask=4
https://www.epa.gov/rcra
https://webbook.nist.gov/cgi/inchi?ID=C15872410&Mask=4
https://www.benchchem.com/product/b077780?utm_src=pdf-custom-synthesis#bc-rfq
https://webbook.nist.gov/cgi/inchi?ID=C15872410&Mask=4
https://www.chemicalbook.com/msds/4-pentyloxybenzoic-acid.pdf
https://www.fishersci.com/store/msds?partNumber=AC148491000&productDescription=BENZENESULFONAMIDE%2C+98%2B%25+100GR&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b077780?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


To cite this document: BenchChem. [Operational Guide: Safe Disposal and Handling of 4-
(pentyloxy)benzenesulfonamide[1]]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b077780/docs#operational-guide-safe-disposal-and-
handling-of-4-pentyloxy-benzenesulfonamide-1]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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